Cas no 531-53-3 (Azure A chloride)

• Product Name: Azure A chloride
• CAS No: 531-53-3
• MF: C₁₄H₁₄ClN₃S
• MW: 291.799060344696
• MDL: MFCD00012112
• CID: 38065
• PubChem ID: 24891073
• Update Time: 2025-10-05

Azure A chloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-7-dimethylaminophenothiazin-5-ium chloride
• Azure A chloride
• AZURE A
• AZURE A, CERTIFIED, PURE
• 5-AMinofluorescein
• Azure AC.I. 52005
• Biological stain
• Methyleneazure
• N,N,N'-Trimethylthionin
• N-(7-Amino-3H-phenothiazin-3-ylidene)-N-methylmethanaminium chloride
• BDBM50055937
• CHEMBL1091115
• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-, chloride (1:1)
• CCRIS 9315
• 3-AMINO-7-(DIMETHYLAMINO)PHENOTHIAZIN-5-IUM CHORIDE
• CHEBI:87637
• C.I. 52005
• N,N-Dimethylthionine
• MFCD00012112
• SCHEMBL137066
• Sinitest
• Diagnex Blue
• giemsa-stain
• Dimethylthionine
• NS00042981
• EINECS 208-510-7
• 51811-82-6
• Mancha Giemsa
• N,N- Dimethylthionine
• AZURE A [MI]
• F72133
• Azur A
• MS-24168
• HY-D0947
• Macchia di Giemsa
• CS-0022121
• Tincion de Giemsa
• NSC-326661
• FT-0622538
• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-, chloride
• UNII-M731V243EF
• (7-aminophenothiazin-3-ylidene)-dimethylazanium;chloride
• NSC326661
• AKOS015916263
• 8050-34-8
• EINECS 263-491-2
• 3-Amino-7-(dimethylamino)phenothiazin-5-ium chloride
• 7-AMINO-N,N-DIMETHYL-3H-PHENOTHIAZIN-3-IMINIUM CHLORIDE
• CS-0022125
• Azuresin
• CI-52005
• Azuresin [BAN:NF]
• 62298-43-5
• Giemsa stain
• Fast Giemsa Stain Kit
• NSC 374111
• Azure A (Technical Grade)
• Azure A (C.I. 52005)
• Azure A chloride, certified by the Biological Stain Commission, Dye content 70 %
• asym-Dimethyl-3,7-diaminophenazathionium chloride
• M731V243EF
• AKOS024356709
• Azure A (chloride)
• DTXSID2040157
• Azure A eosinate
• Methylene Azure A
• AKOS024306943
• Giemsa's stain
• Azure A chloride, Dye content >=70 %
• FT-0626691
• 3-Amino-7-(dimethylamino)phenothiazin-5-ium chloride (1:1)
• 143629-25-8
• Teinture de Giemsa
• EINECS 257-438-2
• 531-53-3
• NSC 326661
• AMY22390
• Azure A chloride, certified by the Biological Stain Commission
• 3-Amino-7-dimethylaminophenazathionium chloride
• A901233
• CHEMBL3330735
• 3-Amino-7-(dimethylamino)phenothiazin-5-ium, salt with 2',4',5',7'-tetrabromo-3',6'-dihydroxyspiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one (2:1)
• Q4833095
• METHYLTHIONINIUM CHLORIDE HYDRATE IMPURITY B [EP IMPURITY]
• HY-D0944
• AZURE A CARBACRYLIC RESIN
• METHYLENE BLUE IMPURITY B
• 70%,for biological dyeing experiment
• DA-71257
• DA-61459
• 7-amino-N,N-dimethylphenothiazin-3-iminium chloride
• 7-(DIMETHYLAMINO)PHENOTHIAZIN-3-IMINIUM CHLORIDE
• PGWTYMLATMNCCZ-UHFFFAOYSA-M
• DA-61460
• G73505

• MDL： MFCD00012112
• Inchi： 1S/C14H13N3S.ClH/c1-17(2)10-4-6-12-14(8-10)18-13-7-9(15)3-5-11(13)16-12;/h3-8,15H,1-2H3;1H
• InChI Key： NALREUIWICQLPS-UHFFFAOYSA-N
• SMILES： [Cl-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)N

Computed Properties

• Exact Mass: 291.06000
• Monoisotopic Mass: 291.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Green shiny crystals or dark green powder.
• Density: 1.1060
• Melting Point: 290 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble1mg/mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 70.16000
• LogP: -0.39970
• Vapor Pressure: No data available
• Solubility: Soluble in water as blue solution, slightly soluble in ethanol. With concentrated sulfuric acid, it turns yellow green, and after dilution, it turns blue to blue purple. The aqueous solution adds sodium hydroxide to precipitate dark purple and dark purple.
• Merck: 13,929
• λmax: 620–634 nm

Azure A chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：SP5660000
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S22;S24/25
• TSCA：Yes

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments